Cas no 646026-88-2 (Benzenamine, 4-fluoro-N-(1-methylheptyl)-)

• Product Name: Benzenamine, 4-fluoro-N-(1-methylheptyl)-
• CAS No: 646026-88-2
• MF: C₁₄H₂₂FN
• MW: 223.329587459564
• CID: 422655
• PubChem ID: 43129847
• Update Time: 2025-04-19

Benzenamine, 4-fluoro-N-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-fluoro-N-(1-methylheptyl)-
• 4-fluoro-N-octan-2-ylaniline
• DTXSID60655459
• 646026-88-2
• 4-Fluoro-N-(octan-2-yl)aniline

• Inchi： 1S/C14H22FN/c1-3-4-5-6-7-12(2)16-14-10-8-13(15)9-11-14/h8-12,16H,3-7H2,1-2H3
• InChI Key： NVZUWZKRLYFAPB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C)CCCCCC

Computed Properties

• Exact Mass: 223.17376
• Monoisotopic Mass: 223.174
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 12A^2

Experimental Properties

• PSA: 12.03